Cas no 1225573-65-8 ((3-BroMophenyl)-4-piperidinyl-Methanone HCl)

• Product Name: (3-BroMophenyl)-4-piperidinyl-Methanone HCl
• CAS No: 1225573-65-8
• MF: C₁₂H₁₅BrClNO
• MW: 304.610601663589
• MDL: MFCD11846278
• CID: 858527
• Update Time: 2025-10-19

(3-BroMophenyl)-4-piperidinyl-Methanone HCl Chemical and Physical Properties

Names and Identifiers

• (3-Bromophenyl)-4-piperidinyl-methanone HCl
• (3-Bromophenyl)-4-piperidinyl-methanone hydrochloride
• CID 129319954
• (3-Bromophenyl)(piperidin-4-yl)methanone
• Methanone, (3-bromophenyl)-4-piperidinyl-
• (3-BroMophenyl)-4-piperidinyl-Methanone HCl

• MDL： MFCD11846278
• Inchi： 1S/C12H14BrNO.ClH/c13-11-3-1-2-10(8-11)12(15)9-4-6-14-7-5-9;/h1-3,8-9,14H,4-7H2;1H
• InChI Key： KMRJBORWXXBHRH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1CCNCC1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 370.4±37.0 °C(Predicted)
• pka: 9.69±0.10(Predicted)

Additional information on (3-BroMophenyl)-4-piperidinyl-Methanone HCl

Compound CAS No. 1225573-65-8: (3-BromoPhenyl)-4-piperidinyl-Methanone HCl

The compound (3-BromoPhenyl)-4-piperidinyl-Methanone HCl (CAS No. 1225573-65-8) is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromophenyl group with a piperidine ring and a ketone moiety, all of which contribute to its diverse chemical and biological properties. Recent studies have highlighted its potential applications in drug discovery and development, particularly in the areas of neurology and oncology.

Structure and Synthesis: The molecular structure of (3-BromoPhenyl)-4-piperidinyl-Methanone HCl is intriguing due to the presence of the bromine atom on the phenyl ring, which introduces electronic effects that can influence reactivity and bioavailability. The piperidine ring, a six-membered saturated ring with one nitrogen atom, adds structural rigidity and enhances the molecule's ability to interact with biological targets. The ketone group further contributes to the molecule's functional diversity. Synthesis methods for this compound have been optimized in recent years, with researchers employing efficient catalytic processes to achieve higher yields and purities.

Pharmacological Properties: Recent research has focused on the pharmacological properties of (3-BromoPhenyl)-4-piperidinyl-Methanone HCl, particularly its ability to modulate neurotransmitter systems. Studies suggest that this compound may act as a ligand for certain G-protein coupled receptors (GPCRs), potentially influencing pathways involved in pain perception and mood regulation. Additionally, preclinical data indicate that this compound exhibits anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic interventions in chronic diseases.

Applications in Drug Development: The potential applications of (3-BromoPhenyl)-4-piperidinyl-Methanone HCl in drug development are vast. Researchers are exploring its role as a lead compound for developing novel analgesics and antidepressants. Its ability to cross the blood-brain barrier suggests that it could be effective in treating central nervous system disorders. Furthermore, recent studies have identified its potential as an anticancer agent, with findings indicating that it may inhibit tumor growth by targeting specific oncogenic pathways.

Safety and Toxicity: As with any pharmaceutical candidate, understanding the safety profile of (3-BromoPhenyl)-4-piperidinyl-Methanone HCl is crucial. Preclinical toxicity studies have shown that this compound exhibits low acute toxicity, with no significant adverse effects observed at therapeutic doses. However, long-term safety studies are still underway to assess its suitability for chronic use.

Future Directions: The future of (3-BromoPhenyl)-4-piperidinyl-Methanone HCl lies in further exploration of its pharmacokinetics, bioavailability, and efficacy in clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a marketable drug. Additionally, researchers are investigating analogs of this compound to optimize its therapeutic potential while minimizing off-target effects.

In conclusion, (3-BromoPhenyl)-4-piperidinyl-Methanone HCl (CAS No. 1225573-65-8) represents a promising molecule with diverse applications in the field of medicine. Its unique structure, coupled with recent advancements in synthesis and pharmacological studies, positions it as a key player in the development of innovative therapeutic agents.